[2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid

• IUPAC Name: 2-[2-(3-methoxyphenyl)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C12H11NO3S/c1-16-10-4-2-3-8(5-10)12-13-9(7-17-12)6-11(14)15/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key: ONHLUKAWQAXVPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=CS2)CC(=O)O
• Molecular Formula: C12H11NO3S
• DSSTOX Substance ID: DTXSID601269706
• Molecular Weight: 249.29 g/mol
• CAS RN: 885272-50-4

Description

“[2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid” is a chemical compound with the CAS Number: 885272-50-4. Its molecular weight is 249.29. The IUPAC name for this compound is [2-(3-methoxyphenyl)-1,3-thiazol-4-yl]acetic acid.

Molecular Structure Analysis

The InChI code for “[2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid” is 1S/C12H11NO3S/c1-16-10-4-2-3-8(5-10)12-13-9(7-17-12)6-11(14)15/h2-5,7H,6H2,1H3,(H,14,15). This indicates the molecular structure of the compound.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “[2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid” (also known as “2-[2-(3-methoxyphenyl)-1,3-thiazol-4-yl]acetic Acid”), focusing on six unique applications:

Antimicrobial Activity

This compound has shown potential as an antimicrobial agent. Research indicates that thiazole derivatives, including [2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid, exhibit significant activity against a variety of bacterial and fungal strains. .

Anti-inflammatory Properties

Studies have demonstrated that thiazole derivatives can possess anti-inflammatory properties. .

Anticancer Research

Thiazole compounds are being explored for their anticancer properties. [2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid has shown promise in inhibiting the growth of certain cancer cell lines. .

Antioxidant Activity

The antioxidant potential of [2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid has been a subject of research. Antioxidants are crucial in protecting cells from oxidative stress, which is linked to various diseases, including neurodegenerative disorders and aging. .

Enzyme Inhibition

Research has shown that thiazole derivatives can act as enzyme inhibitors. [2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid has been studied for its potential to inhibit specific enzymes involved in disease pathways. .

Neuroprotective Effects

There is growing interest in the neuroprotective effects of thiazole derivatives. [2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid has been investigated for its potential to protect neuronal cells from damage. This application is significant for developing treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

These applications highlight the diverse potential of [2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid in various fields of scientific research. Each application offers a unique avenue for further exploration and development in medicinal chemistry and pharmacology.

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Safety and Hazards

“[2-(3-Methoxy-phenyl)-thiazol-4-yl]-acetic acid” is labeled as an irritant. More detailed safety information and MSDS can be found on the product link.